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Compound of Interest

Compound Name: D149 Dye

Cat. No.: B8081952

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and
physicochemical properties of the D149 dye, a prominent metal-free organic sensitizer. The
information is curated for researchers, scientists, and professionals in drug development and
related fields who require a detailed understanding of this compound for applications in areas
such as dye-sensitized solar cells (DSSCs) and photocatalysis.

Chemical Structure and Identification

D149, also known as Indoline dye D149, is a complex organic molecule characterized by a
donor-tt-acceptor (D-11-A) architecture. The core structure features an indoline moiety acting as
the electron donor, conjugated through a Tt-bridge to a rhodanine-acetic acid unit which serves
as the electron acceptor and anchoring group to semiconductor surfaces.[1]

The IUPAC name for D149 is 5-[[4-[4-(2,2-Diphenylethenyl)phenyl]-1,2,3,3a,4,8b-
hexahydrocyclopent[b]indol-7-yllmethylene]-2-(3-ethyl-4-o0x0-2-thioxo-5-thiazolidinylidene)-4-
oxo-3-thiazolidineacetic acid.[2] Its structure is designed to facilitate efficient intramolecular
charge transfer upon photoexcitation, a key process for its function as a sensitizer.

Below is a diagram illustrating the chemical structure of the D149 dye.
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Figure 1: Chemical structure of D149 dye.

Table 1: Chemical Identifiers and Molecular Properties of D149 Dye
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Parameter Value Reference(s)

5-[[4-[4-(2,2-
Diphenylethenyl)phenyl]-1,2,3,
3a,4,8b-

IUPAC Name hexahydrocyclopent[b]indol-7- 2]
ylmethylene]-2-(3-ethyl-4-oxo-
2-thioxo-5-
thiazolidinylidene)-4-oxo-3-

thiazolidineacetic acid

CAS Number 786643-20-7 [2][3]
Molecular Formula Ca2H35N304S3 [2][3]
Molecular Weight 741.94 g/mol [2][3]
Synonyms Indoline dye D149, Purple Dye  [2]

Physicochemical and Electronic Properties

The photophysical and electronic properties of D149 are central to its performance as a
photosensitizer. These properties have been investigated through both experimental
measurements and theoretical calculations.

Table 2: Electronic and Photophysical Properties of D149 Dye
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Parameter Value Conditions |/ Notes Reference(s)

Molar Extinction

o 68,700 M~icm~! at 540 nm [4]
Coefficient (g)
Absorption Maximum
531 nm [5]
(Amax)
In benzene,
525-550 nm acetonitrile, and [1]
methanol
HOMO Energy Level -5.07 eV Theoretical (DFT) [3]
LUMO Energy Level -2.36 eV Theoretical (DFT) [3]
Theoretical (TDDFT in
HOMO-LUMO Gap 2.1163 eV [6]
ethanol)
N In DMSO (requires
Solubility 1 mg/mL (1.35 mM) o [718]
sonication)
< 0.1 mg/mL
) In Water [71[8]
(insoluble)

The high molar extinction coefficient of D149 indicates its strong ability to absorb light.[4] The
HOMO and LUMO energy levels are crucial for determining the feasibility of electron injection
into the conduction band of a semiconductor (like TiO2) and the subsequent regeneration of the
dye by the electrolyte in a DSSC.[3] The energy levels provided are based on theoretical
calculations and may vary slightly depending on the computational method and solvent
environment.

Experimental Protocols

A common application of D149 is in the fabrication of dye-sensitized solar cells. The following
section outlines a typical experimental protocol for constructing a DSSC using D149 as the
sensitizer.

Preparation of TiO2 Photoanode
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e Substrate Cleaning: Fluorine-doped tin oxide (FTO) glass substrates are sequentially
cleaned by ultrasonication in a detergent solution, deionized water, and ethanol for 15
minutes each.

o TiO2 Paste Deposition: A compact blocking layer of TiOz is often first deposited on the FTO
glass by a method such as spin coating or spray pyrolysis to prevent charge recombination.
Subsequently, a mesoporous layer of TiOz nanoparticles (e.g., P25) is deposited by screen
printing or the doctor-blade technique.

o Sintering: The TiOz-coated FTO glass is gradually heated to around 450-500°C and
maintained at this temperature for 30-60 minutes to ensure good electrical contact between
the nanopatrticles and the substrate. The electrode is then cooled down to room temperature.

Dye Sensitization

o Dye Solution Preparation: A D149 dye solution is prepared, typically at a concentration of
0.3-0.5 mM, in a suitable solvent mixture, commonly a 1:1 (v/v) ratio of acetonitrile and tert-
butanol.[8]

o Dye Adsorption: The sintered TiO2 photoanode is immersed in the D149 dye solution and
kept at room temperature for a specified duration, often ranging from 3 to 24 hours, to allow
for the adsorption of the dye onto the TiO2z surface.[5][8] After sensitization, the photoanode
is rinsed with the solvent used for the dye solution to remove any non-adsorbed dye
molecules.

DSSC Assembly

o Counter Electrode Preparation: A platinum (Pt) counter electrode is typically prepared by
depositing a thin layer of a Pt precursor (e.g., HzPtCls) onto another FTO glass substrate,
followed by heating at around 400°C for 20 minutes.[8]

o Cell Assembly: The dye-sensitized TiOz photoanode and the Pt counter electrode are
assembled into a sandwich-type cell, separated by a thin polymer spacer (e.g., Surlyn®) to
prevent short-circuiting.

» Electrolyte Injection: The space between the electrodes is filled with an electrolyte solution,
which commonly consists of an 1=/Is~ redox couple in an organic solvent like acetonitrile or 3-
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methoxypropionitrile.[4] The filling hole is then sealed.

The following diagram illustrates the workflow for the fabrication of a D149-sensitized solar cell.
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Figure 2: Workflow for D149-based DSSC fabrication.

Signaling Pathway in Dye-Sensitized Solar Cells

The operation of a D149-based DSSC involves a series of electron transfer processes, which
can be visualized as a signaling pathway.

o Photoexcitation: The D149 dye absorbs incident photons, promoting an electron from its
Highest Occupied Molecular Orbital (HOMO) to its Lowest Unoccupied Molecular Orbital
(LUMO).

e Electron Injection: The excited electron is rapidly injected from the LUMO of the D149 dye
into the conduction band of the TiOz semiconductor.

» Electron Transport: The injected electrons percolate through the mesoporous TiO2z network
to the FTO-coated glass, generating an electric current in the external circuit.

e Dye Regeneration: The oxidized D149 dye (D149%) is regenerated back to its ground state
by accepting an electron from the iodide (I7) ions in the electrolyte, which are in turn oxidized
to triiodide (Is7).

» Electrolyte Regeneration: The triiodide ions diffuse to the platinum counter electrode, where
they are reduced back to iodide ions by the electrons that have traveled through the external
circuit, thus completing the cycle.

The following diagram illustrates the electron transfer pathway in a D149-sensitized solar cell.
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Figure 3: Electron transfer pathway in a D149 DSSC.
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Conclusion

D149 remains a significant benchmark molecule in the field of metal-free organic
photosensitizers. Its well-defined chemical structure, coupled with its excellent photophysical
and electronic properties, makes it a valuable tool for researchers in materials science, solar
energy conversion, and photocatalysis. The detailed information and protocols provided in this
guide are intended to support further research and development in these and related scientific
disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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